Cas no 1261560-87-5 (5-(2,3-Difluorophenyl)-3-hydroxypyridine-2-methanol)

• Product Name: 5-(2,3-Difluorophenyl)-3-hydroxypyridine-2-methanol
• CAS No: 1261560-87-5
• MF: C₁₂H₉F₂NO₂
• MW: 237.202170133591
• CID: 4914798
• Update Time: 2025-06-13

5-(2,3-Difluorophenyl)-3-hydroxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Difluorophenyl)-3-hydroxypyridine-2-methanol

• Inchi： 1S/C12H9F2NO2/c13-9-3-1-2-8(12(9)14)7-4-11(17)10(6-16)15-5-7/h1-5,16-17H,6H2
• InChI Key： NUZXSTHRDBHMTC-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CN=C(CO)C(=C1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 2
• Topological Polar Surface Area: 53.4

Additional information on 5-(2,3-Difluorophenyl)-3-hydroxypyridine-2-methanol

Introduction to 5-(2,3-Difluorophenyl)-3-hydroxypyridine-2-methanol (CAS No. 1261560-87-5)

5-(2,3-Difluorophenyl)-3-hydroxypyridine-2-methanol, identified by the chemical identifier CAS No. 1261560-87-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of difluorophenyl and hydroxypyridine moieties, contribute to its unique chemical properties and biological interactions.

The difluorophenyl group is a key structural element that imparts electronic and steric properties to the molecule. Fluorine atoms are known for their ability to modulate the reactivity and binding affinity of a compound, making them valuable in drug design. In the context of 5-(2,3-Difluorophenyl)-3-hydroxypyridine-2-methanol, the electron-withdrawing nature of fluorine atoms can influence the electronic distribution across the aromatic ring, thereby affecting its interaction with biological targets. This feature has been exploited in various drug development strategies to enhance potency and selectivity.

The hydroxypyridine moiety in the molecule introduces a hydroxyl group into the pyridine core, which is a common pharmacophore in many bioactive compounds. Hydroxyl groups are known to participate in hydrogen bonding interactions, both as donors and acceptors, which can be crucial for binding to biological macromolecules such as proteins and enzymes. The presence of this group in 5-(2,3-Difluorophenyl)-3-hydroxypyridine-2-methanol suggests potential for strong interactions with biological targets, which may be leveraged for therapeutic purposes.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug discovery. Pyridines are versatile scaffolds that can be modified to achieve a wide range of biological activities. The combination of the difluorophenyl and hydroxypyridine groups in 5-(2,3-Difluorophenyl)-3-hydroxypyridine-2-methanol makes it an intriguing candidate for further exploration in this field.

One of the most promising areas of research involving compounds like 5-(2,3-Difluorophenyl)-3-hydroxypyridine-2-methanol is their potential as kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in various diseases, including cancer. The ability of this compound to modulate kinase activity has been a focus of several studies. For instance, modifications to the pyridine core have been shown to enhance binding affinity to specific kinase domains, leading to the development of novel inhibitors with improved pharmacological profiles.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Inflammatory processes are mediated by complex signaling pathways involving various enzymes and proteins. The structural features of 5-(2,3-Difluorophenyl)-3-hydroxypyridine-2-methanol, particularly its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, make it a potential candidate for inhibiting key inflammatory mediators.

The synthesis of 5-(2,3-Difluorophenyl)-3-hydroxypyridine-2-methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also allow for further structural modifications to tailor its biological activity.

In conclusion, 5-(2,3-Difluorophenyl)-3-hydroxypyridine-2-methanol (CAS No. 1261560-87-5) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its pharmacological properties and applications, underscoring its importance in modern drug discovery efforts.